N-(4-butoxyphenyl)-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea

• IUPAC Name: 1-(4-butoxyphenyl)-3-(1,1,1,3,3,3-hexafluoropropan-2-yl)urea
• InChI: InChI=1S/C14H16F6N2O2/c1-2-3-8-24-10-6-4-9(5-7-10)21-12(23)22-11(13(15,16)17)14(18,19)20/h4-7,11H,2-3,8H2,1H3,(H2,21,22,23)
• InChI Key: DEYNFDOZUZZQLL-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)NC(=O)NC(C(F)(F)F)C(F)(F)F
• Molecular Formula: C14H16F6N2O2
• Molecular Weight: 358.28 g/mol

Description

ABAU is a synthetic compound that has been used for various research applications due to its unique chemical properties. It is a urea derivative that contains both fluorine and butoxyphenyl groups, which make it a useful tool for studying biological processes.

Scientific Research Applications

ABAU has been used in various scientific research applications, including as a tool for studying the function of ion channels and receptors. It has been shown to modulate the activity of certain ion channels, such as the TRPV1 channel, which is involved in pain sensation and inflammation. ABAU has also been used in studies of G protein-coupled receptors, which are involved in many physiological processes.

Mechanism of Action

The mechanism of action of ABAU is not fully understood, but it is believed to interact with specific binding sites on ion channels and receptors. It may also affect the activity of enzymes and other proteins involved in cellular signaling pathways.
Biochemical and Physiological Effects
ABAU has been shown to have a variety of biochemical and physiological effects, depending on the specific target it interacts with. For example, it has been shown to inhibit the activity of TRPV1 channels, which can reduce pain and inflammation. It has also been shown to activate certain G protein-coupled receptors, which can have a variety of effects on cellular signaling pathways.

Advantages and Limitations for Lab Experiments

One advantage of using ABAU in lab experiments is that it is a synthetic compound, which means that its properties can be precisely controlled. It is also relatively stable and can be stored for long periods of time. However, one limitation is that it may not accurately mimic the effects of endogenous ligands or natural compounds, which can limit its usefulness in certain contexts.

Future Directions

There are many potential future directions for research involving ABAU. One area of interest is in developing new drugs that target specific ion channels or receptors, using ABAU as a starting point. Another area of interest is in using ABAU to study the mechanisms of action of various cellular signaling pathways, which could lead to new insights into disease processes and potential therapeutic targets.
In conclusion, N-(4-butoxyphenyl)-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea is a synthetic compound that has been used in various scientific research applications. Its unique chemical properties make it a useful tool for studying biological processes, and its precise control allows for a variety of applications. While there are limitations to its use, there are many potential future directions for research involving ABAU that could lead to new insights into disease processes and potential therapeutic targets.

Synthesis Methods

ABAU can be synthesized using a variety of methods, but one common approach is to react 4-butoxyaniline with 2,2,2-trifluoro-1-(trifluoromethyl)ethyl isocyanate. The resulting product is then purified using chromatography techniques to obtain ABAU in its pure form.